Cas no 337920-90-8 (Dimethyl 5-(4-bromophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate)

• Product Name: Dimethyl 5-(4-bromophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate
• CAS No: 337920-90-8
• MDL: MFCD00243376
• CID: 4646690
• Update Time: 2025-08-03

Dimethyl 5-(4-bromophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 5-(4-bromophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

• MDL： MFCD00243376

Additional information on Dimethyl 5-(4-bromophenyl)-1H-pyrrolo1,2-c1,3thiazole-6,7-dicarboxylate

Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate (CAS No. 337920-90-8): A Comprehensive Overview

Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate, identified by its CAS number 337920-90-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolo[1,2-c]thiazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate features a fused ring system consisting of a pyrrole ring connected to a thiazole ring. This unique arrangement contributes to its distinctive chemical properties and biological interactions. The presence of a bromine substituent at the 4-position of the phenyl ring and carboxylate groups at the 6 and 7 positions further enhances its reactivity and functional potential.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological effects. Pyrrolo[1,2-c]thiazoles have been particularly studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate has emerged as a promising candidate in this category, with several studies highlighting its potential in modulating various biological pathways.

One of the most compelling aspects of this compound is its ability to interact with multiple targets within cellular systems. The bromophenyl moiety enhances its binding affinity to certain enzymes and receptors, making it a valuable scaffold for drug design. Additionally, the carboxylate groups provide opportunities for further derivatization, allowing researchers to fine-tune its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes for identifying novel bioactive compounds. The structural features of Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate make it an ideal candidate for such simulations. Studies have demonstrated that this compound can be effectively screened against large databases of biological targets, facilitating the discovery of new therapeutic agents.

The synthesis of Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that improve yield and purity while minimizing side products. These advancements are crucial for ensuring that the compound is suitable for further biological evaluation.

In vitro studies have begun to unravel the mechanistic aspects of Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate. Initial findings suggest that it exerts its effects by inhibiting key enzymes involved in cancer cell proliferation and survival. Furthermore, its interaction with mitochondrial DNA has been observed in some preliminary experiments, indicating potential applications in treating neurodegenerative diseases.

The pharmaceutical industry has taken note of these promising results and is actively exploring ways to incorporate this compound into novel drug candidates. Collaborative efforts between academic researchers and industry scientists are underway to optimize its pharmacokinetic properties and develop effective delivery systems. These endeavors hold great promise for translating laboratory findings into clinical applications.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on safety and efficacy assessments. As such, rigorous preclinical studies are essential before moving forward with human trials. The comprehensive characterization of Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate, including toxicological evaluations and pharmacokinetic studies, will be critical in determining its suitability for therapeutic use.

The future of drug discovery is likely to be heavily influenced by interdisciplinary approaches that combine chemistry, biology, and computational science. The study of compounds like Dimethyl 5-(4-bromophenyl)-1H-pyrrolo[1,2-c]thiazole-6,7-dicarboxylate exemplifies this trend towards integrated research methodologies. By leveraging cutting-edge technologies and collaborative networks, scientists can accelerate the development of innovative treatments for various diseases.